Cas no 2110933-65-6 (1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol)

• Product Name: 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol
• CAS No: 2110933-65-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6206374
• PubChem ID: 165787656
• Update Time: 2025-10-29

1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol
• 2110933-65-6
• EN300-1116760

• Inchi： 1S/C7H7F3N2O/c1-4(7(8,9)10)6(13)5-2-11-12-3-5/h2-3,6,13H,1H2,(H,11,12)
• InChI Key： PCLYTKHNAYVKSA-UHFFFAOYSA-N
• SMILES： FC(C(=C)C(C1C=NNC=1)O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol

Compound CAS No. 2110933-65-6: A Comprehensive Overview of 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol

Compound CAS No. 2110933-65-6, also known as 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol, is a fascinating organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their versatility in synthetic chemistry and their roles in biological systems.

The structure of 1-(1H-pyrazol-4-yl)-2-(trifluoromethyl)prop-2-en-1-ol is characterized by a pyrazole ring attached to a trifluoromethyl-substituted propenol group. The presence of the trifluoromethyl group introduces significant electronic effects, making this compound highly reactive in certain chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable aspects of CAS No. 2110933-65 is its role in asymmetric catalysis. Researchers have demonstrated that this compound can act as a chiral ligand in transition metal-catalyzed reactions, enabling the synthesis of enantioselective products with high efficiency. This property has opened new avenues for the development of novel chiral catalysts, which are critical in the production of fine chemicals and pharmaceuticals.

In addition to its catalytic applications, CAS No. 2110933 has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and hybrid materials with unique optical and electronic properties. These materials hold potential for applications in sensors, light-emitting diodes (LEDs), and energy storage devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 2110933 at the molecular level. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the pyrazole ring, enhancing its ability to participate in π-interactions and hydrogen bonding. These findings have been instrumental in designing more efficient synthetic routes for this compound.

The synthesis of CAS No. 211093 typically involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, making this compound more accessible for large-scale applications.

Moreover, CAS No. 21 has been explored for its potential as an intermediate in drug discovery programs targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. Its ability to modulate key biological pathways makes it a valuable tool for medicinal chemists seeking to develop novel therapeutics.

In conclusion, Compound CAS No. 21 represents a versatile and multifaceted molecule with a wide range of applications across different scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational methods, continue to drive innovation and expand its utility in both academic research and industrial settings.